molecular formula C11H13BrO3 B8572459 (4-Bromo-2-methyl-phenoxy)-acetic acid ethyl ester

(4-Bromo-2-methyl-phenoxy)-acetic acid ethyl ester

Cat. No.: B8572459
M. Wt: 273.12 g/mol
InChI Key: HRYFYKKMQJWHLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Bromo-2-methyl-phenoxy)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C11H13BrO3 and its molecular weight is 273.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13BrO3

Molecular Weight

273.12 g/mol

IUPAC Name

ethyl 2-(4-bromo-2-methylphenoxy)acetate

InChI

InChI=1S/C11H13BrO3/c1-3-14-11(13)7-15-10-5-4-9(12)6-8(10)2/h4-6H,3,7H2,1-2H3

InChI Key

HRYFYKKMQJWHLS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)COC1=C(C=C(C=C1)Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-2-methylphenol (10.0 g, 53.5 mmol) and 325 mesh potassium carbonate (11.08 g, 80.2 mmol) in DMF (100 mL) is treated dropwise with bromoethyl acetate (10.71 g, 64.1 mmol) and then stirred for about 20 hours at room temperature under N2. The reaction is filtered, and the filtrate is acidified with 1 N HCl. The mixture is then diluted with water and extracted with Et2O. The organic layer is dried (Na2SO4), and the solvent is removed in vacuo to afford crude product that is absorbed on silica gel and purified by flash chromatography using 5/1 hexanes/ethyl acetate to afford about 15.01 g (100%) of the titled compound. Rf=0.33 (4/1 hexanes/EtOAc). 1H NMR (400 MHz, CDCl3).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
11.08 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10.71 g
Type
reactant
Reaction Step Two
Yield
100%

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